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Compound of Interest

Compound Name: Murrayanol

Cat. No.: B1588781 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Murrayanol, a carbazole alkaloid with

notable biological activities.

Murrayanol is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, strict adherence to proper disposal procedures is crucial to prevent

environmental contamination and ensure laboratory safety.

Chemical Safety and Hazard Information
A thorough understanding of Murrayanol's properties is the first step toward safe handling and

disposal.
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Property Information Citation

Chemical Formula C24H29NO2 [1]

Molecular Weight 363.5 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P273: Avoid

release to the

environment.P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.P330: Rinse

mouth.P391: Collect

spillage.P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Murrayanol Disposal Workflow
The following diagram outlines the step-by-step process for the safe disposal of Murrayanol
waste. Adherence to these steps will help ensure compliance with safety regulations and

minimize environmental impact.
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Step 1: Waste Identification & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Disposal

Identify Murrayanol Waste
(Solid, Liquid, Contaminated Materials)

Segregate from Incompatible Materials
(Strong Acids/Alkalis, Oxidizers, Reducers)

Select a Compatible, Leak-Proof Container

Label Container Clearly:
'Hazardous Waste - Murrayanol'

 and list constituents

Store in a Designated, Well-Ventilated Area

Use Secondary Containment

Arrange for Pickup by an
Approved Hazardous Waste Disposal Service

Complete all Necessary Waste Manifests

Do NOT Dispose Down the Drain
or in Regular Trash

Click to download full resolution via product page

A step-by-step workflow for the proper disposal of Murrayanol waste.
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Detailed Disposal Procedures
1. Waste Identification and Segregation:

Identify all forms of Murrayanol waste: This includes pure Murrayanol, solutions containing

Murrayanol, and any materials contaminated with Murrayanol such as gloves, pipette tips,

and absorbent paper.[2]

Segregate Murrayanol waste: Keep Murrayanol waste separate from incompatible

materials like strong acids, strong bases, and strong oxidizing or reducing agents to prevent

hazardous reactions.[1]

2. Containerization and Labeling:

Use appropriate containers: All Murrayanol waste must be collected in chemically

compatible and leak-proof containers with secure screw-on caps.[2][3] The original container

may be used if it is in good condition.[3]

Properly label all waste containers: The label must clearly state "Hazardous Waste" and

identify the contents, including "Murrayanol" and any other chemicals present in the mixture.

[4][5]

3. Storage:

Designated Storage Area: Store Murrayanol waste containers in a designated, well-

ventilated area away from general laboratory traffic.

Secondary Containment: Place waste containers in a secondary container, such as a

chemically resistant tray or tub, to contain any potential leaks or spills.[2] The secondary

container should be able to hold at least 110% of the volume of the largest container it holds.

[2]

4. Disposal:

Professional Disposal: Murrayanol waste must be disposed of through an approved

hazardous waste disposal company.[1] Contact your institution's Environmental Health and

Safety (EH&S) department to arrange for a waste pickup.
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Regulatory Compliance: Ensure all institutional and local regulations for hazardous waste

disposal are followed. Complete any required waste manifest forms accurately.

Prohibited Disposal Methods:Do not dispose of Murrayanol down the sink or in the regular

trash.[1] Its high toxicity to aquatic life necessitates professional disposal to prevent

environmental harm.

Spill and Emergency Procedures
In the event of a Murrayanol spill, follow these procedures:

Ensure Personal Safety: Evacuate the immediate area if necessary. Wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1]

Contain the Spill: Prevent the spill from spreading and keep it away from drains and water

sources.[1]

Absorb the Spill: For liquid spills, use an inert, absorbent material such as vermiculite, sand,

or a commercial chemical absorbent.[1]

Clean the Area: Carefully collect the absorbed material and any contaminated debris and

place it in a labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report the Spill: Report the incident to your laboratory supervisor and EH&S department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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